Cas no 133067-71-7 (3-Chlorobenzyl carbamimidothioate hydrochloride)

3-Chlorobenzyl carbamimidothioate hydrochloride structure
133067-71-7 structure
Product Name:3-Chlorobenzyl carbamimidothioate hydrochloride
CAS No:133067-71-7
MF:C8H10Cl2N2S
MW:237.149398326874
CID:2859564
PubChem ID:13266247
Update Time:2025-04-21

3-Chlorobenzyl carbamimidothioate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • S-(3-Chlorobenzyl)Isothiourea HCl
    • 3-Chlorobenzylcarbamimidothioatehydrochloride
    • CHEMBL1224311
    • GEO-03858
    • 133067-71-7
    • PD188240
    • {[(3-chlorophenyl)methyl]sulfanyl}methanimidamide hydrochloride
    • NSC201820
    • AKOS024333709
    • 3-Chlorobenzyl carbamimidothioate hydrochloride
    • NSC-201820
    • 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride
    • (3-chlorophenyl)methyl carbamimidothioate;hydrochloride
    • MFCD00035049
    • Inchi: 1S/C8H9ClN2S.ClH/c9-7-3-1-2-6(4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
    • InChI Key: YKIYRIHELXCHJD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CSC(=N)N.Cl

Computed Properties

  • Exact Mass: 235.994
  • Monoisotopic Mass: 235.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2A^2

3-Chlorobenzyl carbamimidothioate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A386458-1g
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 95+%
1g
$234.00 2021-07-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-1mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
1mg
¥535.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
2mg
¥619.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-5mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
5mg
¥661.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-10mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
10mg
¥800.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-20mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
20mg
¥1354.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-25mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
25mg
¥1375.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-50mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
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¥1192.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655352-100mg
3-Chlorobenzyl carbamimidothioate hydrochloride
133067-71-7 98%
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¥1989.00 2024-08-09
Ambeed
A386458-100mg
3-Chlorobenzyl carbamimidothioate hydrochloride
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